Cas no 1219968-03-2 (4-Piperidinyl cyclopropanecarboxylatehydrochloride)

• Product Name: 4-Piperidinyl cyclopropanecarboxylatehydrochloride
• CAS No: 1219968-03-2
• MF: C₉H₁₆ClNO₂
• MW: 205.681841850281
• MDL: MFCD13559803
• CID: 1078639
• PubChem ID: 56829546
• Update Time: 2025-06-11

4-Piperidinyl cyclopropanecarboxylatehydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-Piperidinyl cyclopropanecarboxylate hydrochloride
• piperidin-4-yl cyclopropanecarboxylate hydrochloride
• AKOS015844742
• piperidin-4-ylcyclopropanecarboxylatehydrochloride
• BS-49573
• 1219968-03-2
• piperidin-4-yl cyclopropanecarboxylate;hydrochloride
• CS-0155401
• 4-Piperidinyl cyclopropanecarboxylatehydrochloride
• E76069
• Piperidin-4-yl cyclopropanecarboxylate HCl

• MDL： MFCD13559803
• Inchi： 1S/C9H15NO2.ClH/c11-9(7-1-2-7)12-8-3-5-10-6-4-8;/h7-8,10H,1-6H2;1H
• InChI Key： RDCPUFHRFLMHDJ-UHFFFAOYSA-N
• SMILES： Cl.O(C(C1CC1)=O)C1CCNCC1

Computed Properties

• Exact Mass: 205.0869564g/mol
• Monoisotopic Mass: 205.0869564g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 171
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.3Ų

Additional information on 4-Piperidinyl cyclopropanecarboxylatehydrochloride

Introduction to 4-Piperidinyl cyclopropanecarboxylatehydrochloride (CAS No: 1219968-03-2)

4-Piperidinyl cyclopropanecarboxylatehydrochloride, identified by the chemical compound code CAS No 1219968-03-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the piperidine derivatives family, a class of molecules known for their diverse biological activities and potential therapeutic applications. The unique structural features of 4-piperidinyl cyclopropanecarboxylatehydrochloride, particularly the presence of a piperidine ring fused with a cyclopropane moiety, contribute to its distinct chemical properties and biological interactions. These structural attributes make it a valuable scaffold for designing novel drugs targeting various physiological pathways.

The significance of 4-piperidinyl cyclopropanecarboxylatehydrochloride in modern medicinal chemistry stems from its ability to modulate multiple biological targets. Piperidine derivatives are widely recognized for their role in enhancing drug-likeness, including improved solubility, metabolic stability, and binding affinity to biological receptors. The incorporation of a cyclopropane group into the molecular structure further enhances its pharmacological profile by introducing rigidity and specific spatial orientation, which can be critical for effective receptor interaction. This combination of features positions 4-piperidinyl cyclopropanecarboxylatehydrochloride as a promising candidate for further exploration in drug discovery.

Recent advancements in computational chemistry and high-throughput screening have facilitated the rapid identification of potential pharmacophores within complex molecular libraries. In this context, 4-piperidinyl cyclopropanecarboxylatehydrochloride has been subjected to rigorous virtual screening and molecular docking studies to evaluate its interaction with various therapeutic targets. Preliminary findings suggest that this compound exhibits significant binding affinity to certain enzyme families involved in inflammatory pathways, making it a compelling candidate for developing treatments against chronic inflammatory diseases. Additionally, its structural motifs have been hypothesized to interact with receptors implicated in neurological disorders, warranting further investigation into its neuropharmacological potential.

The synthesis of 4-piperidinyl cyclopropanecarboxylatehydrochloride represents a sophisticated blend of organic chemistry techniques tailored to construct the desired molecular framework. Key synthetic strategies involve multi-step reactions that introduce the piperidine ring and the cyclopropane substituent while maintaining high selectivity and yield. The final hydrochloride salt form enhances the compound's stability and bioavailability, making it more suitable for pharmaceutical applications. Researchers have leveraged advanced catalytic systems and transition-metal-mediated reactions to optimize the synthetic pathway, ensuring scalability and cost-effectiveness for future industrial production.

As interest in targeted therapies grows, compounds like 4-piperidinyl cyclopropanecarboxylatehydrochloride are being evaluated for their potential in personalized medicine. The ability to fine-tune molecular structures allows for the development of drugs with enhanced specificity, reducing off-target effects and improving patient outcomes. Collaborative efforts between academic institutions and pharmaceutical companies are increasingly focusing on translating laboratory findings into clinical trials. The ongoing research into 4-piperidinyl cyclopropanecarboxylatehydrochloride underscores its importance as a building block for innovative therapeutics that address unmet medical needs.

The safety profile of 4-piperidinyl cyclopropanecarboxylatehydrochloride is another critical aspect that has been thoroughly examined through toxicological studies. Preliminary data indicate that the compound exhibits moderate solubility in aqueous media, which can influence its distribution and excretion within biological systems. Further investigations into its metabolic pathways have revealed insights into how the body processes this molecule, providing valuable information for predicting potential side effects. These studies adhere to stringent regulatory guidelines to ensure that any therapeutic applications are both safe and effective.

In conclusion, 4-piperidinyl cyclopropanecarboxylatehydrochlordehyde (CAS No: 1219968-03-2) represents a fascinating example of how structural innovation in organic chemistry can lead to novel pharmacological entities with significant therapeutic promise. Its unique combination of chemical features makes it an attractive scaffold for drug development, particularly in areas such as inflammation and neurology. As research continues to uncover new applications for this compound, it is poised to play an increasingly important role in the advancement of modern medicine.